1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine
Overview
Description
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine is a useful research compound. Its molecular formula is C18H30BrFN2O3SSi and its molecular weight is 481.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Analysis
The scientific research applications of complex piperazine derivatives, similar to "1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine," primarily focus on their structural analysis and potential biological activities. One example is the study on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, where crystal structure studies, Hirshfeld surface analysis, and DFT calculations were performed. These compounds exhibited intermolecular hydrogen bonds contributing to crystal packing, and their molecular Hirshfeld surface analysis revealed significant H…H interactions, indicating potential reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara et al., 2017).
Synthesis and Characterization
Another aspect of scientific research involving such compounds includes synthesis and characterization, where compounds are synthesized through various chemical reactions and characterized using techniques like LCMS, NMR, IR, and CHN elemental analysis. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involved a condensation reaction, and its structure was confirmed by single crystal XRD data. This compound was further evaluated for in vitro antibacterial and anthelmintic activity, displaying moderate activity in these areas (Sanjeevarayappa et al., 2015).
Biological Activity and Therapeutic Potential
Research on piperazine derivatives also extends to their biological activity and therapeutic potential. The design and synthesis of novel 1-benzhydryl-sulfonyl-piperazine derivatives aimed at inhibiting MDA-MB-231 breast cancer cell proliferation is an example of this. These compounds were assessed for their efficacy in inhibiting cancer cell growth, with specific derivatives showing significant inhibitory activity (Kumar et al., 2007).
Chemical Modifications and Analytical Applications
Chemical modifications and analytical applications of piperazine derivatives involve creating specific reagents for analytical purposes in chromatography. For example, a new sulfonate reagent was synthesized for analytical derivatization in liquid chromatography, consisting of a fluorophore for sensitive detection and a tertiary amino function that can be removed after derivatization by acid treatment, demonstrating the versatility of piperazine derivatives in chemical analysis (Wu et al., 1997).
Properties
IUPAC Name |
2-[4-(4-bromo-3-fluorophenyl)sulfonylpiperazin-1-yl]ethoxy-tert-butyl-dimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30BrFN2O3SSi/c1-18(2,3)27(4,5)25-13-12-21-8-10-22(11-9-21)26(23,24)15-6-7-16(19)17(20)14-15/h6-7,14H,8-13H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBWUUXMWBZWIGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30BrFN2O3SSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
